Cas no 107290-05-1 (Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-)

Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)- structure
107290-05-1 structure
Product Name:Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-
CAS No:107290-05-1
MF:C19H14N4O2
MW:330.34006357193
CID:175156
PubChem ID:130919
Update Time:2025-04-19

Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)- Chemical and Physical Properties

Names and Identifiers

    • Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-
    • Auranthine
    • (-)-6,7,7a,8-Tetrahydroquinazolino(3',2':1,6)pyrido(2,3-b)(1,4)benzodiazepine-9,16-dione
    • Quinazolino(3',2':1,6)pyrido(2,3-b)(1,4)benzodiazepine-9,16-dione, 6,7,7a,8-tetrahydro-, (-)-
    • (-)-6,7,7a,8-Tetrahydroquinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione
    • ACon1_002172
    • Q15410257
    • MLS000877005
    • ACon0_001423
    • HMS2270I18
    • MEGxm0_000062
    • NCGC00179759-02_C19H14N4O2_Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione, 6,7,7a,8-tetrahydro-
    • 107290-05-1
    • CHEMBL1339332
    • SCHEMBL19817121
    • NCGC00179759-02
    • DTXSID10910282
    • CHEBI:181582
    • AKOS040736373
    • 2,10,15,23-tetrazapentacyclo[12.9.0.02,11.04,9.017,22]tricosa-1(23),4,6,8,10,17,19,21-octaene-3,16-dione
    • SMR000440632
    • BRD-A51491846-001-01-2
    • Inchi: 1S/C19H14N4O2/c24-18-11-5-1-3-7-13(11)21-17-15(22-18)9-10-16-20-14-8-4-2-6-12(14)19(25)23(16)17/h1-8,15H,9-10H2,(H,22,24)
    • InChI Key: QSYOIPMDADNFRO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N=C2CCC3C(=NC4C=CC=CC=4C(N3)=O)N21

Computed Properties

  • Exact Mass: 330.11182
  • Monoisotopic Mass: 330.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 670
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 60
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.1Ų

Experimental Properties

  • PSA: 74.13

Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)- Related Literature

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